2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,4-difluorophenyl)acetamide

• IUPAC Name: 2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C12H11F2N5O2S/c1-6-11(21)19(15)12(18-17-6)22-5-10(20)16-9-3-2-7(13)4-8(9)14/h2-4H,5,15H2,1H3,(H,16,20)
• InChI Key: OPZIAIYXCRTTEY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(N(C1=O)N)SCC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C12H11F2N5O2S
• Molecular Weight: 327.31 g/mol

Description

2-[(4-amino-6-methyl-5-oxo-1,2,4-triazin-3-yl)sulfanyl]-N-(2,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C12H11F2N5O2S and its molecular weight is 327.31. The purity is usually 95%.
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Scientific Research Applications

Structural Modifications and Binding Affinity

Research into analogs of modafinil, a compound structurally similar to the given chemical, has shown that modifications to the diphenyl rings can significantly affect binding affinity to the dopamine transporter (DAT), indicating a potential for the treatment of psychostimulant abuse. Halogen substitutions have resulted in amide analogs with improved binding affinity for DAT, demonstrating the critical role of structural elements in drug-receptor interactions (Okunola-Bakare et al., 2014).

Antiviral Activity

Derivatives of 1,2,4-triazine, closely related to the chemical , have been synthesized and evaluated for their antiviral properties. A study highlighted the antiviral activity of certain analogs against the influenza A virus (H1N1), showcasing their potential as lead compounds for further development into antiviral drugs (Demchenko et al., 2020).

Antimicrobial and Antifungal Activities

New thiazolidin-4-one derivatives, incorporating the 1,2,4-triazine scaffold, have been synthesized and tested for their antimicrobial activities. These compounds exhibited significant antibacterial activity against various strains, such as Staphylococcus aureus and Escherichia coli, highlighting the importance of the 1,2,4-triazine core in developing new antimicrobial agents (Baviskar et al., 2013).

Molecular Docking and Computational Studies

Computational approaches have been employed to understand the binding modes and interactions of 1,2,4-triazine derivatives with various biological targets. Molecular docking studies have helped in identifying the structural features necessary for high affinity and selectivity towards specific receptors, providing insights into the design of more effective molecules (Jenepha Mary et al., 2022).